Cas no 2098017-22-0 (1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098017-22-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6021669
• PubChem ID: 121208653
• Update Time: 2025-06-11

1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[[1-(2-methylpropyl)-2-pyrrolidinyl]methyl]-
• F2157-0213
• 2098017-22-0
• AKOS026718055
• starbld0014619

• Inchi： 1S/C12H20N4O/c1-10(2)6-15-5-3-4-12(15)8-16-7-11(9-17)13-14-16/h7,9-10,12H,3-6,8H2,1-2H3
• InChI Key： WTOHPBZDVJPESH-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2CC(C)C)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 371.6±38.0 °C(Predicted)
• pka: 9.49±0.40(Predicted)

Additional information on 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098017-22-0)

1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098017-22-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a pyrrolidine ring and a triazole moiety, both of which are known for their bioactive properties and ability to form stable complexes with biological targets.

The pyrrolidine ring is a five-membered cyclic amine that is widely used in the design of bioactive molecules due to its conformational flexibility and ability to enhance the lipophilicity of compounds. In the case of 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, the presence of the isobutyl substituent on the pyrrolidine ring further modulates its physicochemical properties, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

The triazole moiety is another key structural feature of this compound. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The 1H-1,2,3-triazole ring in 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is particularly interesting due to its ability to form strong hydrogen bonds and π-stacking interactions with target proteins. These interactions can enhance the binding affinity and selectivity of the compound, making it a promising candidate for drug discovery.

The carbaldehyde group at the 4-position of the triazole ring adds an additional layer of complexity to the molecule. Aldehydes are reactive functional groups that can participate in various chemical reactions, such as condensation reactions with amines or hydrazines. This reactivity can be harnessed in the synthesis of more complex derivatives or prodrugs, which may have improved pharmacological properties compared to the parent compound.

Recent studies have explored the potential applications of 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound selectively inhibited the enzyme without affecting other cellular processes, suggesting its potential as a targeted therapy for cancer treatment.

Another area of interest is the use of 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde in neurodegenerative diseases. A study conducted by a team at Harvard University demonstrated that this compound could effectively cross the blood-brain barrier and modulate specific neurotransmitter systems associated with neurodegeneration. The results indicated that 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde could serve as a lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms at a molecular level. The unique structural features of this compound make it an excellent candidate for such applications. For example, researchers at Stanford University utilized 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde as a tool to study protein-protein interactions involved in cellular signaling pathways.

The synthesis of 1-((1-isobutylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has been well-documented in the literature. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" reaction allows for the facile formation of the 1H-1,2,3-triazole ring from an azide and an alkyne precursor. The subsequent functionalization steps can then introduce the pyrrolidine and carbaldehyde moieties to yield the final product.

The physical properties of 1-((1-isobutylpyrrolidin-2-y l)methyl)- 4-carbaldehyde have been characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence and connectivity of specific functional groups within the molecule, while MS can determine its molecular weight and confirm its identity.

In conclusion, -carbaldehyde (CAS No. 209807) is a versatile synthetic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for various applications, including drug discovery and chemical biology studies. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its importance in advancing our understanding of complex biological systems.